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Compound of Interest

Compound Name: Hexatriacontane

Cat. No.: B166362 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of n-

hexatriacontane (C₃₆H₇₄), a long-chain saturated hydrocarbon. The information is curated for

professionals in research, science, and drug development who require precise data and an

understanding of the experimental basis of these properties. This document includes a detailed

summary of quantitative data, methodologies for key experiments, and visualizations to

illustrate relationships and workflows.

Core Physical Properties
n-Hexatriacontane is a white, waxy solid at room temperature.[1] As a nonpolar molecule, its

physical characteristics are primarily dictated by van der Waals forces.

The physical properties of n-hexatriacontane are summarized in the table below. Values are

compiled from various sources and represent a consensus or a range where applicable.
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Property Value Notes Citations

Molecular Formula C₃₆H₇₄ - [2]

Molecular Weight 506.97 g/mol - [2]

Appearance

White to off-white

waxy solid, powder, or

flakes

At standard conditions

Melting Point
74-78 °C (347.15-

351.15 K)

A range is often cited

due to purity and

experimental method.

Specific values

include 76.2°C and

76.5°C.

Boiling Point
497 °C (770.15 K) at

760 mmHg (1 atm)

Decomposes at

atmospheric pressure

boiling point. Boiling

point is typically

measured under

vacuum, e.g., 265 °C

at 1 mmHg.

Density 0.814 g/cm³

At temperatures

slightly above the

melting point.

Solubility

Insoluble in water.

Soluble in nonpolar

organic solvents like

benzene and

chloroform.

-

Crystal Structure
Monoclinic at room

temperature

The unit cell

parameters are a =

5.57 Å, b = 7.42 Å, c =

48.35 Å, with β = 119°

6'.
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Refractive Index 1.4573 -

Experimental Protocols
The following sections detail the methodologies for determining the key physical properties of

n-hexatriacontane.

The melting point of n-hexatriacontane can be accurately determined using the capillary

melting point method.

Apparatus: A melting point apparatus with a heated block and a calibrated thermometer or

digital temperature sensor. Capillary tubes (sealed at one end).

Sample Preparation: A small amount of finely powdered, dry n-hexatriacontane is packed

into a capillary tube to a height of 2-3 mm. The tube is then tapped to ensure the sample is

compact at the bottom.

Procedure:

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated rapidly to a temperature approximately 15-20°C below the expected

melting point.

The heating rate is then reduced to 1-2°C per minute to allow for thermal equilibrium.

The temperature at which the first droplet of liquid is observed is recorded as the onset of

melting.

The temperature at which the last crystal melts is recorded as the completion of melting.

The range between these two temperatures is the melting range. For a pure sample, this

range is typically narrow.

Due to its high molecular weight, n-hexatriacontane has a very high boiling point at

atmospheric pressure and will likely decompose before this temperature is reached. Therefore,

its boiling point is determined under reduced pressure.
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Apparatus: A vacuum distillation apparatus, including a distillation flask, a condenser, a

receiving flask, a vacuum pump, and a manometer. A heating mantle and a calibrated

thermometer are also required.

Procedure:

A sample of n-hexatriacontane is placed in the distillation flask along with boiling chips.

The apparatus is assembled, ensuring all joints are properly sealed to maintain a vacuum.

The system is evacuated to the desired pressure, which is monitored with the manometer.

The sample is heated gently.

The temperature at which the liquid boils and the vapor condenses on the thermometer

bulb is recorded as the boiling point at that specific pressure.

The density of n-hexatriacontane, being a solid at room temperature, is typically measured in

its molten state.

Apparatus: A pycnometer or a vibrating tube densitometer. A temperature-controlled water

bath.

Procedure (using a pycnometer):

The empty pycnometer is weighed.

It is then filled with distilled water and placed in a water bath at a specific temperature

(e.g., 80°C) until thermal equilibrium is reached. The pycnometer is then weighed again to

determine the volume of water it holds.

The pycnometer is dried, and the molten n-hexatriacontane is introduced. The

pycnometer is again placed in the water bath to reach the same temperature.

The pycnometer filled with the sample is weighed.

The density is calculated by dividing the mass of the n-hexatriacontane by the volume of

the pycnometer determined in step 2.
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The arrangement of molecules in the solid state is determined by single-crystal X-ray

diffraction.

Apparatus: A single-crystal X-ray diffractometer equipped with an X-ray source (e.g., Cu Kα

radiation), a goniometer, and a detector.

Procedure:

A suitable single crystal of n-hexatriacontane is grown, typically by slow evaporation from

a solution.

The crystal is mounted on the goniometer.

The crystal is irradiated with a monochromatic X-ray beam.

The diffraction pattern is collected by the detector as the crystal is rotated.

The positions and intensities of the diffracted beams are used to determine the unit cell

dimensions and the arrangement of atoms within the crystal lattice.

Visualizations
As a simple alkane, n-hexatriacontane is not involved in complex biological signaling

pathways. The following diagrams illustrate the logical relationships between its physical

properties and an experimental workflow.
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Physical Properties

Molecular Weight (506.97 g/mol)

Intermolecular Forces (van der Waals)

influences strength of
Melting Pointdetermines energy to overcome

Boiling Point

determines energy to overcome

Molecular Structure (Long Linear Chain)

provides large surface area for

Density
influences packing efficiency

Solubility

determines nonpolar nature

Click to download full resolution via product page

Conceptual diagram of factors influencing n-hexatriacontane's physical properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b166362?utm_src=pdf-body-img
https://www.benchchem.com/product/b166362?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Measurement

Data Analysis

Obtain pure, dry n-hexatriacontane sample

Grind to a fine powder

Pack into capillary tube (2-3 mm height)

Place capillary in melting point apparatus

Rapid heating to ~20°C below expected MP

Slow heating (1-2°C/min)

Record temperature at first liquid drop (T_onset)

Record temperature at complete melting (T_final)

Determine Melting Range (T_final - T_onset)

Compare with literature values for identification and purity assessment

Click to download full resolution via product page

Workflow for the experimental determination of melting point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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